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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

This technical guide provides a comprehensive overview of the magnetic field strength
specifications and material properties of the BX048, a high-performance N42 grade
neodymium (NdFeB) rare-earth magnet. The information is intended for researchers, scientists,
and drug development professionals who require precise and reliable magnetic field sources
for experimental setups, including magnetic separation, cell isolation, and targeted drug
delivery systems.

Core Specifications of the BX048 Magnet

The BX048 is a block magnet with specific physical and magnetic characteristics. The
guantitative data for this magnet are summarized in the tables below, providing a clear
reference for its performance.

Physical and Mechanical Properties
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Property

Specification

Product ID

BX048 / NM-BX048 / EPI-BX048

Dimensions (Lx W x T)

1"x 0.25" x 0.5" (25.4 x 6.35 x 12.7 mm)

Material Sintered Neodymium-Iron-Boron (NdFeB)
Coating Nickel-Copper-Nickel (Ni-Cu-Ni) Triple Layer
Weight Approximately 0.542 oz (15.37 g)

Dimensional Tolerance

+0.004" (0.1 mm)

Magnetic and Thermal Properties

Property

Specification (Typical Values)

Material Grade

N42

Magnetization Direction

Through Thickness (0.5" dimension)

Surface Field Strength

~5876 Gauss

Pull Force (Case 1)

Approximately 18.71 Ibs (8.49 kg)

Residual Induction (Br)

12,800 - 13,500 Gauss (1.28 - 1.35 T)[1]

Coercive Force (HcB)

10,800 - 12,900 Oersteds[1]

Intrinsic Coercive Force (HcJ)

>12,000 Oersteds[1]

Maximum Energy Product (BHmax)

40 - 44 MGOe[1]

Maximum Operating Temperature

176°F (80°C)

Curie Temperature

~590°F (310°C)[2]

Experimental Protocols for Magnetic

Characterization

The magnetic properties of the BX048 magnet are determined using standardized

experimental procedures. These protocols ensure the accuracy and reproducibility of the
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specified values.

Surface Field Measurement

The surface magnetic field strength is measured using a Gaussmeter, an instrument that
operates based on the Hall effect.[3][4][5]

o Objective: To determine the magnetic flux density at a specific point on the magnet's surface.
o Apparatus: A calibrated Gaussmeter with a transverse or axial Hall probe.

e Procedure:

[¢]

The Gaussmeter is zeroed in a zero-gauss chamber or away from any magnetic fields.

o The Hall probe is placed perpendicular to the center of the magnet's pole face (the 1" x
0.25" surface).[3][6]

o To ensure consistent measurements, the probe must be positioned at the exact same
location for each test, often with the aid of a brass fixture.[7][8]

o The reading on the Gaussmeter, in Gauss (G) or Tesla (T), is recorded as the surface field
strength.

o Measurements may be repeated at multiple points on the surface to assess field
uniformity.[9]

Pull Force Testing

Pull force is a practical measure of a magnet's holding strength and is determined by
measuring the force required to detach the magnet from a standard steel plate. This method is
often guided by standards such as MDFA 101-95.[10]

o Objective: To measure the breakaway force of the magnet from a defined ferromagnetic
surface.

o Apparatus: A pull-test stand, a force gauge, and a standard test plate (e.g., 1018 cold-rolled
steel) of sufficient thickness to not become saturated with magnetic flux.[10]
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e Procedure:

o The working surface of the BX048 magnet is placed in full contact with the clean, flat
surface of the steel test plate.[10]

o Aforce is applied perpendicular to the test plate, using the force gauge, to pull the magnet
away.[10]

o The force is increased gradually and smoothly until the magnet detaches from the plate.
[11]

o The peak force recorded by the gauge just before detachment is the pull force.

o The test is repeated multiple times to ensure the consistency of the results.[11]

Hysteresis Loop (B-H Curve) Analysis

The intrinsic magnetic properties of the N42 NdFeB material are characterized by its hysteresis
loop, also known as the B-H curve. This analysis is performed using a hysteresigraph or
permeameter, in accordance with standards like ASTM A977/A977M.[12][13]

o Objective: To determine key magnetic parameters such as residual induction (Br), coercivity
(HcB), intrinsic coercivity (HcJ), and maximum energy product (BHmax).

o Apparatus: A hysteresigraph, which includes a magnetizing electromagnet, a search coil, and
a fluxmeter.[7][8][14]

e Procedure:

o A precisely machined sample of the N42 magnetic material is placed within the
hysteresigraph's electromagnet, with a search coil wound around it.[8][14]

o A strong external magnetic field (H) is applied to magnetize the sample to saturation.

o The applied field is then reduced to zero, and the remaining magnetic induction (B) in the
material is measured. This value is the residual induction (Br).[15]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.magnetshop.com/resources/magnet-testing.html
https://www.magnetshop.com/resources/magnet-testing.html
https://www.eriez.com/Documents/White-Papers/PullTestWhitePaperEriez.pdf
https://www.eriez.com/Documents/White-Papers/PullTestWhitePaperEriez.pdf
https://store.astm.org/a0977_a0977m-07r20.html
https://store.astm.org/a1101-16.html
https://hsmagnet.com/2023/02/04/test-methods-and-procedures-for-permanent-magnet-materials/
https://allianceorg.com/about-us/quality-assurance/magnet-testing-methods/
https://alliancemagnets.com/n50-neodymium-magnet-bh-curve/
https://allianceorg.com/about-us/quality-assurance/magnet-testing-methods/
https://alliancemagnets.com/n50-neodymium-magnet-bh-curve/
https://www.maxim-magnets.com/i-Technology-810964/What-is-BH-curve-858866.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Ch

eck Availability & Pricing

o Areverse magnetic field is then applied and increased until the magnetic induction in the

sample is reduced to zero. The magnitude of this reverse field is

the coercivity (HcB).[15]

o The B-H curve is plotted through a full cycle of magnetization and demagnetization,

allowing for the calculation of the maximum energy product (BHmax), which represents

the point of maximum stored magnetic energy.[16]

Visualizing Magnetic Properties

While signaling pathways are not applicable to permanent magnets, the relationship between

the key magnetic properties can be visualized. The following diagram
hierarchy of these characteristics for the BX048 magnet.
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Caption: Key magnetic properties of the BX048 (N42 Grade) magnet.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.maxim-magnets.com/i-Technology-810964/What-is-BH-curve-858866.html
https://jinconnmagnet.com/Blog-Details/Understanding_BH_Curve_Measurement_Methods_and_Equipment_Choices_for_Modern_Magnetics_1757299853702.html
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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